Cas no 2171480-33-2 (4-{2-(dimethylamino)propylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{2-(dimethylamino)propylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171480-33-2
• MF: C₂₅H₃₁N₃O₅
• MW: 453.53074669838
• CID: 6440542
• PubChem ID: 165806605
• Update Time: 2025-05-20

4-{2-(dimethylamino)propylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-(dimethylamino)propylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-{[2-(dimethylamino)propyl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171480-33-2
• EN300-1504325

• Inchi： 1S/C25H31N3O5/c1-16(28(2)3)14-26-24(31)22(12-13-23(29)30)27-25(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,12-15H2,1-3H3,(H,26,31)(H,27,32)(H,29,30)
• InChI Key： BJRPCCILOCUZQK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C)N(C)C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 453.22637110g/mol
• Monoisotopic Mass: 453.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 108Ų

Additional information on 4-{2-(dimethylamino)propylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-{2-(Dimethylamino)Propylcarbamoyl}-4-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Butanoic Acid: A Comprehensive Overview

The compound 4-{2-(dimethylamino)propylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, with the CAS number 2171480-33-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is notable for its complex structure, which incorporates multiple functional groups, including a dimethylamino group, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid moiety. These features make it a valuable tool in various research and development applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests its utility in constructing bioactive molecules with precise structural control. Additionally, the dimethylamino group introduces basicity, which can enhance the compound's interaction with biological targets. This combination of functional groups makes it an attractive candidate for exploring novel therapeutic agents.

One of the most intriguing aspects of this compound is its ability to participate in intricate chemical reactions while maintaining stability. Researchers have demonstrated that the Fmoc group can be selectively removed under specific conditions, enabling the construction of complex molecules with high precision. This property is particularly valuable in the synthesis of peptides and other biologically relevant compounds.

Moreover, the butanoic acid moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug design. Recent advancements in computational chemistry have allowed scientists to model the behavior of this compound in various biological systems, providing insights into its potential pharmacokinetic properties.

In terms of applications, this compound has been explored in the context of enzyme inhibition and receptor binding studies. Its unique structure allows for interactions with a wide range of biological targets, making it a versatile tool in medicinal chemistry. For instance, researchers have investigated its ability to inhibit key enzymes involved in metabolic pathways, potentially paving the way for new treatments for metabolic disorders.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions. The incorporation of the Fmoc group is typically achieved through standard protective chemistry techniques, while the dimethylamino group is introduced via nucleophilic substitution or other suitable methods. The overall synthesis highlights the importance of stereochemical control and functional group compatibility.

Looking ahead, ongoing research aims to further elucidate the biological activity and therapeutic potential of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, leading to new discoveries that could benefit patients worldwide.

In conclusion, 4-{2-(dimethylamino)propylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure and functional groups make it a valuable asset for researchers seeking to advance our understanding of complex biological systems.